N-(3-acetamidophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18FN3O3/c1-14(26)23-17-4-2-5-18(12-17)24-20(27)19-6-3-11-25(21(19)28)13-15-7-9-16(22)10-8-15/h2-12H,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: HLDMTHDEOSVODB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F
• Molecular Formula: C21H18FN3O3
• Molecular Weight: 379.4 g/mol

Description

N-(3-acetamidophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as L-type calcium channel antagonist, is a synthetic compound that has been extensively studied for its potential use in treating various diseases. This compound belongs to the dihydropyridine class of calcium channel blockers and has been shown to have significant therapeutic potential in the treatment of cardiovascular diseases, neurological disorders, and cancer.

Scientific Research Applications

Medicinal Chemistry Applications

Research on compounds structurally related to "N-(3-acetamidophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide" often focuses on their potential as inhibitors for various kinases, which are critical in disease pathways. For instance, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors. These compounds have shown promise in in vivo efficacy and favorable pharmacokinetic profiles, making them candidates for clinical trials in cancer treatment (Schroeder et al., 2009).

Material Science Applications

In the realm of materials science, compounds with similar backbones are utilized in the synthesis of high-performance polymers. For example, aromatic polyamides containing ether and bulky fluorenylidene groups have been prepared from related chemical precursors. These polymers exhibit excellent solubility in organic solvents, high glass transition temperatures, and stability up to 450°C, making them suitable for advanced material applications (Hsiao et al., 1999).

Biochemical Applications

On a biochemical level, derivatives of similar structures have been explored for their utility as pH-sensitive probes. For instance, fluorinated o-aminophenol derivatives have been modified to yield a series of pH-sensitive probes, showcasing negligible affinity for physiological ions besides hydrogen. These probes exhibit significant shifts in response to pH changes, highlighting their potential for intracellular pH measurements (Rhee et al., 1995).